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Compound of Interest

Compound Name: Linalool-d3

Cat. No.: B567113 Get Quote

An In-Depth Technical Guide to the Safe Handling of Linalool-d3

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety data and

handling precautions for Linalool-d3 (CAS No. 1216673-02-7). As Linalool-d3 is a deuterated

form of Linalool (CAS No. 78-70-6), its material safety profile is considered analogous to the

non-deuterated parent compound. The data presented herein is primarily for Linalool and

should be applied to Linalool-d3 in any laboratory setting.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. Linalool is a colorless liquid with a characteristic floral odor.[1]
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Property Value Source

Molecular Formula C₁₀H₁₅D₃O [2]

Molecular Weight 157.3 g/mol [2]

Appearance Colorless liquid / Neat oil [1][2]

Boiling Point
199 °C / 390.2 °F at 760

mmHg
[3]

Flash Point 75 °C / 167 °F [3]

Autoignition Temperature 235 °C / 455 °F [3]

Vapor Pressure 0.1 mbar at 20 °C [3]

Specific Gravity 0.861 [3]

Solubility in Water 1.45 - 1.59 g/L at 25 °C [1][3]

Flammability Limits LEL: 0.9%, UEL: 5.2% [3]

Toxicological Data
Toxicological data is critical for assessing acute and chronic health risks associated with a

chemical. Linalool is characterized by low acute toxicity but is a known skin and eye irritant.[4]
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Parameter Value Species Route Source

LD₅₀ (Acute

Oral)
2790 mg/kg Rat Oral [4][5]

LD₅₀ (Acute

Dermal)
5610 mg/kg Rabbit Dermal [4][5]

LC₅₀ (Acute

Inhalation)
>3.2 mg/L Mouse Inhalation [6]

Skin

Corrosion/Irritatio

n

Irritant (Category

2)
Rabbit Dermal [4][6]

Serious Eye

Damage/Irritation

Irritant (Category

2A)
- Eye [4]

Skin

Sensitization

May cause an

allergic skin

reaction

(Category 1)

- Dermal [6]

GHS Hazard Classification and Communication
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. The diagram below illustrates the logical flow

from GHS classification to the required hazard and precautionary statements for Linalool.
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GHS Hazard Classification Hazard (H) Statements

Precautionary (P) Statements

Linalool

Flammable Liquid
(Category 4)

Skin Irritation
(Category 2)

Serious Eye Irritation
(Category 2A)

Skin Sensitization
(Category 1)

Harmful to Aquatic Life
(Category 3)

Storage:
P403

Disposal:
P501

H227: Combustible liquid.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H317: May cause an allergic
skin reaction.

H402: Harmful to aquatic life.

Prevention:
P210, P261, P264, P272, P280

Response:
P302+P352, P305+P351+P338,
P333+P313, P337+P313, P362

Click to download full resolution via product page

Caption: GHS hazard communication workflow for Linalool.

Experimental Protocols Overview
The safety data presented in this guide are derived from internationally recognized

standardized testing protocols, such as those established by the Organisation for Economic

Co-operation and Development (OECD). These protocols ensure data reliability and

reproducibility.
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Acute Oral Toxicity (LD₅₀): This value is typically determined using a method analogous to

OECD Test Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). In this protocol,

the substance is administered orally by gavage to fasted rats.[4][6] The study involves a

stepwise procedure with a limited number of animals at each step. The outcome, mortality, is

observed to determine the dose that causes death in 50% of the tested animal population.

The result for Linalool was an LD₅₀ of 2,790 mg/kg in rats.[4][5]

Acute Dermal Toxicity (LD₅₀): Following a method similar to OECD Test Guideline 402 (Acute

Dermal Toxicity), the substance is applied to a shaved area of the skin of rabbits for 24

hours.[4][6] The animals are observed for signs of toxicity and mortality. The dermal LD₅₀ for

Linalool in rabbits was determined to be 5,610 mg/kg.[4][5]

Skin Irritation: To assess skin irritation, as described in OECD Test Guideline 404 (Acute

Dermal Irritation/Corrosion), a small amount of the substance is applied to the shaved skin of

a test animal (typically a rabbit).[4] The site is observed for signs of erythema (redness) and

edema (swelling) at specified intervals. Linalool is classified as a skin irritant based on these

findings.[4]

Eye Irritation: Based on protocols like OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion), the substance is instilled into the conjunctival sac of one eye of a test

animal. The eyes are examined for irritation, including redness, swelling, and discharge.

Linalool causes serious eye irritation.[4]

Handling and Storage Precautions
Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[7] Lab coats and

other protective clothing should be worn to prevent skin contact.[4]

Respiratory Protection: In case of insufficient ventilation or aerosol formation, use a suitable

respirator with an appropriate filter (e.g., Type ABEK).
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Safe Handling Practices:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the work area.[4]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

The recommended storage temperature is 2-8 °C.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[3]

Accidental Release and First Aid Measures
A clear and practiced emergency response plan is crucial for managing accidental releases.

Spill Response Workflow:

The following diagram outlines a general workflow for responding to a chemical spill of Linalool.
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Spill Detected

Evacuate non-essential personnel
and secure the area.

Ensure adequate ventilation.
Eliminate ignition sources.

Wear appropriate PPE:
Gloves, eye protection, respirator (if needed).

Contain the spill.
Use absorbent material

(sand, earth, vermiculite).

Collect absorbed material into a
suitable, labeled container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: General workflow for responding to a Linalool spill.

First-Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b567113?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[5]

If on Skin: Immediately wash the skin with plenty of soap and water.[4] Remove

contaminated clothing and wash it before reuse.[4] If skin irritation or a rash occurs, get

medical advice.[4]

If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[4][5]

Disposal Considerations
Dispose of Linalool-d3 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.[4] Do not allow the substance to enter drains, surface waters, or

groundwater.[4][7] Waste should be handled as hazardous waste and disposed of at an

approved waste disposal plant.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Linalool-d3 safety data sheet and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567113#linalool-d3-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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